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Compound of Interest

Compound Name: N-Butyl-p-toluenesulfonamide

Cat. No.: B159962

An In-depth Technical Guide to the Safety and Hazards of N-Butyl-p-toluenesulfonamide

Introduction

N-Butyl-p-toluenesulfonamide (BTS), with CAS number 1907-65-9, is a chemical compound
used primarily as a laboratory reagent[1]. Its molecular formula is C11H17NO2S, and it has a
molecular weight of approximately 227.33 g/mol [2]. This guide provides a comprehensive
overview of the safety, hazards, and handling procedures for N-Butyl-p-toluenesulfonamide,
intended for researchers, scientists, and professionals in drug development. While some safety
data sheets classify this substance as not hazardous under REGULATION (EC) No 1272/2008,
proper handling and awareness of its properties are essential in a laboratory setting[1].

Chemical and Physical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling. Key properties for N-Butyl-p-toluenesulfonamide are summarized below.
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Property Value Source

Molecular Formula C11H17NO2S [2][3]

Molecular Weight 227.33 g/mol [2]

CAS Number 1907-65-9 [2][3]

EC Number 217-612-0 [1]

Physical State Solid, powder to crystal form[1] = Tokyo Chemical Industry[1]
Color White to light yellow [1]

Melting Point 40.0t0 44.0 °C J&K Scientific

Boiling Point 234 °C/ 20 mmHg

Solubility Soluble in Methanol

Hazard Identification and Classification

According to a safety data sheet from Tokyo Chemical Industry, N-Butyl-p-
toluenesulfonamide is not classified as a hazardous substance or mixture under
REGULATION (EC) No 1272/2008[1]. Consequently, no hazard pictogram, signal word, or
hazard statements are required[1].

However, it is crucial to note that data for related sulfonamide compounds suggest potential for
irritation and sensitization. For instance, p-Toluenesulfonamide (a related compound) is
considered an irritant to the eyes, respiratory system, and skin, and may cause sensitization by
skin contact[4]. While these hazards are not officially attributed to the N-butyl derivative,
caution is warranted.

The substance is not considered to be persistent, bioaccumulative, and toxic (PBT) or very
persistent and very bioaccumulative (vPvB)[1].

Toxicological Information

Detailed toxicological data for N-Butyl-p-toluenesulfonamide is limited in the available
literature. Most safety data sheets indicate that no data is available for acute toxicity (oral,
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dermal, inhalation), skin corrosion/irritation, eye damage, respiratory or skin sensitization, germ
cell mutagenicity, carcinogenicity, or reproductive toxicity[1].

For context, related sulfonamides are known to have potential health effects. Accidental
ingestion of some sulfonamides may be harmful, with animal experiments on related
compounds indicating that ingestion of less than 150 grams could cause serious health
damagel[5]. They can sometimes cause kidney damage or affect red blood cells[4][5].

Overview of Toxicological Testing Methods

While specific experimental reports for N-Butyl-p-toluenesulfonamide were not found,
toxicological properties are generally determined using standardized protocols, such as those
established by the Organisation for Economic Co-operation and Development (OECD).

e Acute Oral Toxicity (e.g., OECD 423): This test involves the administration of the substance
to fasted animals, typically rodents, in a stepwise procedure. The animals are observed for
signs of toxicity and mortality over a 14-day period to determine the LD50 (the dose lethal to
50% of the test population).

 Skin Irritation/Corrosion (e.g., OECD 404): This protocol involves applying the test substance
to the shaved skin of an animal (often a rabbit). The site is observed for signs of erythema
(redness) and edema (swelling) over a period of time.

o Eye Irritation/Corrosion (e.g., OECD 405): The substance is applied to one eye of an animal.
The eyes are then examined for effects on the cornea, iris, and conjunctiva.

o Bacterial Reverse Mutation Test (Ames Test, e.g., OECD 471): This is an in vitro test to
assess mutagenic potential. It uses strains of bacteria (e.g., Salmonella typhimurium) to
detect mutations caused by the chemical.

The workflow for a typical acute toxicity study is illustrated below.
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Workflow for a typical acute toxicity experiment.
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Handling and Storage

Proper handling and storage procedures are critical to ensure safety in the laboratory.

Safe Handling

» Avoid contact with skin, eyes, and clothing[1].

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat[1].

e Use in a well-ventilated area. A local exhaust ventilation system is recommended to prevent
the dispersion of dust[1].

e Wash hands and face thoroughly after handling[1].

e Minimize dust generation and accumulation[6].

Storage

» Store in a cool, dry, and well-ventilated area[5].
o Keep containers tightly closed when not in use[6].

o Store away from incompatible materials, such as oxidizing agents, and foodstuff
containers[1][5].

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are the primary methods for
minimizing exposure.
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Control Type Recommendation Source

Use a closed system or local
exhaust ventilation. Safety

Engineering Controls showers and eye wash [1]
stations should be readily

available.

] Safety glasses or a face
Eye/Face Protection ) [1]
shield.

] Protective gloves (e.g., butyl
Hand Protection [1][5]
rubber, fluorocaoutchouc).

Skin/Body Protection Lab coat or overalls. [5]

Generally not required with
] ] adequate ventilation. If dust is
Respiratory Protection [7]
generated, use an approved

particulate respirator.

First Aid and Emergency Procedures

A clear understanding of emergency procedures is essential when working with any chemical.

Immediate Response Actions Containment & Cleanup

Accidental Evacuate non-essential Wear suitable Prevent product from Control ignition sources Pick up and arrange disposal Place in a suitable, closed ARG
Release personnel from the area protective equipment (PPE) entering drains if applicable without creating dust container for disposal

Click to download full resolution via product page

Workflow for responding to an accidental release.

First Aid Measures

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek

medical attention if you feel unwell[1].
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» Skin Contact: Take off all contaminated clothing immediately. Rinse the skin well with water.
If skin irritation occurs, get medical advice[1].

» Eye Contact: Rinse cautiously with plenty of water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical
attention[1].

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention[3].

Fire-Fighting Measures

o Suitable Extinguishing Media: Use extinguishing measures appropriate for the local
circumstances and surrounding environment, such as dry chemical, carbon dioxide, or
alcohol-resistant foam[8].

o Specific Hazards: Hazardous decomposition products include carbon monoxide, carbon
dioxide, and nitrogen oxides (NOx)[1].

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear[8].

Accidental Release Measures

o Personal Precautions: Wear suitable protective equipment and keep unnecessary personnel
away[1].

¢ Environmental Precautions: Prevent the product from entering drains or waterways|[1].

» Cleanup Methods: For solids, pick up and arrange for disposal without creating dust. Place in
a suitable, closed container[1].

Stability and Reactivity
o Reactivity: No specific reactivity data is available[1].
o Chemical Stability: The substance is stable under normal conditions[1].

» Possibility of Hazardous Reactions: None are expected under normal processing[1].
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» Conditions to Avoid: No specific conditions are listed, but avoiding dust formation is good
practice.

e Incompatible Materials: Strong oxidizing agents[1].

e Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide,
carbon dioxide (CO2), and nitrogen oxides (NOXx)[1].

Ecological Information

There is no specific data available regarding the ecotoxicity, persistence, degradability,
bioaccumulative potential, or mobility in soil for N-Butyl-p-toluenesulfonamide[1]. It is advised
to prevent its release into the environment[6].

Disposal Considerations

All waste must be disposed of in accordance with local, state, and federal regulations[1].
Chemical waste should be handled by a licensed professional waste disposal service.
Containers should be treated as the product itself and not be reused[9].

Conclusion

While N-Butyl-p-toluenesulfonamide is not classified as a hazardous substance under major
regulations, a cautious and informed approach is paramount for its safe use in a research and
development setting. Adherence to standard laboratory hygiene, the use of appropriate
personal protective equipment, and proper engineering controls are essential to minimize any
potential risk. The lack of comprehensive toxicological and ecological data underscores the
need for careful handling to avoid unnecessary exposure and environmental release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Butyl-p-toluenesulfonamide safety and hazards
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159962#n-butyl-p-toluenesulfonamide-safety-and-
hazards-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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